1-{[7-(pyridin-3-ylcarbonyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl]amino}butan-2-ol

• IUPAC Name: [4-(2-hydroxybutylamino)-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C17H21N5O2/c1-2-13(23)9-19-16-14-5-7-22(10-15(14)20-11-21-16)17(24)12-4-3-6-18-8-12/h3-4,6,8,11,13,23H,2,5,7,9-10H2,1H3,(H,19,20,21)
• InChI Key: VJBSHQMQZIOJCF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC1=NC=NC2=C1CCN(C2)C(=O)C3=CN=CC=C3)O
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyridine ring, a pyrimidine ring, and an amino butanol group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would likely be complex due to the presence of multiple rings and functional groups. The pyridine and pyrimidine rings are aromatic and planar, which could contribute to the stability of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar hydroxyl and amino groups could increase its solubility in water.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific toxicity data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.